Cas no 75792-34-6 (3-ethoxy-2-methoxybenzaldehyde)

• Product Name: 3-ethoxy-2-methoxybenzaldehyde
• CAS No: 75792-34-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 566494
• PubChem ID: 2414119
• Update Time: 2025-09-26

3-ethoxy-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-ethoxy-2-methoxy-
• 3-ETHOXY-2-METHOXYBENZALDEHYDE
• Z56963402
• ALPHA-HYDROXYBENZENEHEPTANOICACID
• SCHEMBL1253039
• 3-Ethoxy-2-methoxy-benzaldehyde
• RFFOODCKJPANTP-UHFFFAOYSA-N
• SB85411
• EN300-07957
• DTXSID60368572
• AKOS000268859
• 75792-34-6
• 3-ethoxy-2-methoxybenzaldehyde

• Inchi： 1S/C10H12O3/c1-3-13-9-6-4-5-8(7-11)10(9)12-2/h4-7H,3H2,1-2H3
• InChI Key： RFFOODCKJPANTP-UHFFFAOYSA-N
• SMILES： CCOC1C(OC)=C(C=O)C=CC=1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.088
• Boiling Point: 282.4°C at 760 mmHg
• Flash Point: 115.4°C
• Refractive Index: 1.528
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives